Cas no 2228204-86-0 (2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine
• CAS No: 2228204-86-0
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5808437
• PubChem ID: 165667818
• Update Time: 2025-10-25

2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine
• EN300-1779974
• 2228204-86-0

• Inchi： 1S/C8H12N2S/c1-7(2)4-8(7,9)6-3-11-5-10-6/h3,5H,4,9H2,1-2H3
• InChI Key： ZMAQQSLFYGKYRD-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine

2,2-Dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine: A Comprehensive Overview of CAS No. 2228204-86-0

2,2-Dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine (CAS No. 2228204-86-0) is a unique and promising compound in the field of medicinal chemistry. This small molecule has garnered significant attention due to its potential therapeutic applications and unique structural features. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements surrounding this compound.

The chemical structure of 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine is characterized by a cyclopropane ring substituted with two methyl groups and a thiazole moiety. The presence of the thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts unique electronic and steric properties to the molecule. These properties contribute to its potential as a ligand for various biological targets.

Recent studies have highlighted the importance of 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine in the context of drug discovery and development. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine to modulate these receptors has opened new avenues for the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions.

In addition to its potential as a GPCR ligand, 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine has shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. The anti-inflammatory properties of this compound have been attributed to its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine could be a valuable candidate for the development of novel anti-inflammatory therapies.

The pharmacokinetic profile of 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine is another critical aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation. Additionally, the compound's stability under physiological conditions ensures that it remains active in vivo for extended periods.

The safety profile of 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine has also been a focus of recent investigations. Preclinical toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In conclusion, 2,2-dimethyl-1-(1,3-thiazol-4-yl)cyclopropan-1-amine (CAS No. 2228204-86-0) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and favorable biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its potential impact on human health.